Robust charge carrier engineering via plasmonic effect and conjugated Π-framework on Au loaded ZnCr-LDH/RGO photocatalyst towards H2 and H2O2 production†
Inorganic Chemistry Frontiers Pub Date: 2022-01-07 DOI: 10.1039/D1QI01284C
Abstract
In the present investigation, we examined the water and oxygen reduction ability of ZnCr-layered double hydroxide decorated with Au nanoparticles and reduced graphene oxide, prepared via in situ crystallization and photoreduction method. The fabricated Au@LDH/RGO composite was well characterized by different analytical instruments like PXRD, FTIR, Raman, XPS, EDX, FESEM, and TEM, suggesting strong interaction between the components of the ternary hybrid. Further, the Au@LDH/RGO catalyst shows the best hydrogen evolution reaction (HER), i.e., 918.76 μmol/2 h (no. evolved H2 gas is 4.9903 × 1015 cm−2 s−1) with an ACE of 10.5% and excellent reusability up to 8 h with little change in activity. Additionally, the ternary nanohybrid depicts robust photocatalytic O2 reduction reaction performance, i.e., 24.3 μmol/2 h of H2O2 (SCC = 0.23%), which goes via a superoxide radical mechanism as confirmed through tracing experiments. The observed high photocatalytic activity is attributed to the synergetic effect of both plasmonic Au nanoparticles and conjugated Π-skeleton of RGO, which resulted in high charge carrier density and reduction of the recombination process. This observation is well justified by Mott–Schottky, EIS, PL, and photocurrent measurements. Further, the HER performance was also tested under different hole scavengers to figure out their effect. The SPR effect of Au and conjugated cyclic carbon network of RGO plays a pivotal part in improving the H2 and H2O2 generation ability of LDH under visible light illumination.
Recommended Literature
- [1] A thermal desorption ion mobility spectrometer for the measurement of anticoagulant rodenticide diphacinone in beverages via in situ acid-assisted conversion
- [2] Triazine-functionalized covalent benzoxazine framework for direct synthesis of N-doped microporous carbon†
- [3] The Ganges–Brahmaputra–Meghna delta system: biophysical models to support analysis of ecosystem services and poverty alleviation†
- [4] Elastic modulus distribution in poly(N-isopopylacrylamide) and oligo(ethylene glycol methacrylate)-based microgels studied by AFM†
- [5] ZnO oxide films for ultrasensitive, rapid, and label-free detection of neopterin by surface-enhanced Raman spectroscopy†
- [6] Fourteen-vertex homo- and heterobimetallic metallacarboranes
- [7] Book reviews
- [8] Robust and rapid partitioning in thermoplastic†
- [9] Synthesis and properties of novel polyimide fibers containing phosphorus groups in the main chain†
- [10] Investigation of the water-stimulated Mg2+ insertion mechanism in an electrodeposited MnO2 cathode using X-ray photoelectron spectroscopy†
Journal Name：Inorganic Chemistry Frontiers
Research Products
-
CAS no.: 101713-87-5
-
CAS no.: 119584-73-5
-
4-oxopiperidine-3-carbonitrile
CAS no.: 19166-75-7
